Cas no 2680808-53-9 (3-acetamido-2,3-dihydro-1H-indene-1-carboxylic acid)

• Product Name: 3-acetamido-2,3-dihydro-1H-indene-1-carboxylic acid
• CAS No: 2680808-53-9
• MF: C₁₂H₁₃NO₃
• MW: 219.236523389816
• CID: 6127078
• PubChem ID: 165910455
• Update Time: 2025-06-15

3-acetamido-2,3-dihydro-1H-indene-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680808-53-9
• 3-acetamido-2,3-dihydro-1H-indene-1-carboxylic acid
• EN300-28273837

• Inchi： 1S/C12H13NO3/c1-7(14)13-11-6-10(12(15)16)8-4-2-3-5-9(8)11/h2-5,10-11H,6H2,1H3,(H,13,14)(H,15,16)
• InChI Key： RQWSRZOTDJBPGU-UHFFFAOYSA-N
• SMILES： OC(C1C2C=CC=CC=2C(C1)NC(C)=O)=O

Computed Properties

• Exact Mass: 219.08954328g/mol
• Monoisotopic Mass: 219.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 66.4Ų

Additional information on 3-acetamido-2,3-dihydro-1H-indene-1-carboxylic acid

Introduction to 3-acetamido-2,3-dihydro-1H-indene-1-carboxylic acid (CAS No. 2680808-53-9)

3-acetamido-2,3-dihydro-1H-indene-1-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2680808-53-9, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, featuring a fused indene ring system with an amide functional group and a carboxylic acid moiety, has garnered attention due to its structural complexity and potential biological activities. The presence of both polar and aromatic functionalities makes it a versatile scaffold for further chemical modifications and biological investigations.

The structural framework of 3-acetamido-2,3-dihydro-1H-indene-1-carboxylic acid consists of a bicyclic system composed of a benzene ring fused with a cyclopentane ring, which is further modified by the introduction of an amide group at the 3-position and a carboxylic acid at the 1-position. This unique arrangement imparts distinct electronic and steric properties, making it an attractive candidate for designing novel molecules with tailored functionalities. The amide group not only contributes to hydrogen bonding capabilities but also serves as a site for further derivatization, while the carboxylic acid moiety can participate in various chemical reactions, including esterification, amidation, and coordination with metal ions.

In recent years, there has been growing interest in indene derivatives due to their potential applications in medicinal chemistry. The indene scaffold is known for its presence in several natural products and pharmaceuticals, which has spurred extensive research into its derivatives. Specifically, 3-acetamido-2,3-dihydro-1H-indene-1-carboxylic acid has been explored as a precursor in the synthesis of more complex molecules with pharmacological relevance. For instance, researchers have investigated its utility in generating analogs of known bioactive compounds, aiming to enhance their potency or selectivity.

One of the most compelling aspects of 3-acetamido-2,3-dihydro-1H-indene-1-carboxylic acid is its potential as a building block in drug discovery. The combination of aromatic and heterocyclic structures provides a rich chemical space for designing molecules that can interact with biological targets. Recent studies have demonstrated its role in developing inhibitors targeting enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer. The amide group in particular has been highlighted as a key feature for modulating binding interactions with proteins.

The synthesis of 3-acetamido-2,3-dihydro-1H-indene-1-carboxylic acid represents another area of active investigation. Given its structural complexity, multiple synthetic routes have been explored to achieve high yields and purity. Common methodologies include cyclization reactions followed by functional group transformations to introduce the amide and carboxylic acid moieties. Advances in catalytic techniques have also enabled more efficient synthetic pathways, reducing the number of steps required and minimizing byproduct formation.

The pharmacological potential of 3-acetamido-2,3-dihydro-1H-indene-1-carboxylic acid has been further explored through computational studies and experimental assays. Virtual screening approaches have been employed to identify potential binding sites on biological targets, while high-throughput screening (HTS) has been used to assess biological activity across diverse panels. These efforts have led to the identification of several promising derivatives with enhanced pharmacokinetic properties.

In conclusion,3-acetamido-2,3-dihydro-1H-indene-1-carboxylic acid (CAS No. 2680808-53-9) stands out as a versatile and pharmacologically relevant compound. Its unique structural features make it an excellent candidate for further chemical modifications and biological investigations. As research in this field continues to evolve,3-acetamido-2,3-dihydro-1H-indene-1-carboxylic acid is poised to play a crucial role in the development of novel therapeutic agents addressing various diseases.